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Compound of Interest

Compound Name: Dibutyl succinate

Cat. No.: B085449 Get Quote

Dibutyl Succinate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibutyl succinate (DBS) is a versatile diester with a range of applications stemming from its

distinct chemical properties. This document provides an in-depth technical overview of dibutyl
succinate, covering its chemical structure, core physicochemical properties, synthesis, and

analytical characterization. Detailed experimental protocols for its synthesis and the

determination of key properties are provided, alongside spectroscopic data for definitive

identification. This guide is intended to serve as a comprehensive resource for professionals in

research, chemical synthesis, and drug development who may utilize or encounter this

compound in their work.

Chemical Structure and Identification
Dibutyl succinate, also known as butanedioic acid, dibutyl ester, is the organic compound

formed from the esterification of succinic acid with n-butanol.[1][2] Its structure consists of a

central four-carbon succinate backbone with two butyl ester groups attached to the carboxyl

carbons.
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Identifier Value

IUPAC Name Dibutyl butanedioate

Synonyms
Di-n-butyl succinate, Butanedioic acid, 1,4-

dibutyl ester, Tabutrex[2][3][4]

CAS Number 141-03-7[2]

Molecular Formula C₁₂H₂₂O₄[2]

Molecular Weight 230.30 g/mol [2]

SMILES CCCCOC(=O)CCC(=O)OCCCC[3]

InChI Key YUXIBTJKHLUKBD-UHFFFAOYSA-N[3]

Physicochemical Properties
Dibutyl succinate is a colorless to pale yellow, mobile liquid.[3] It is characterized by a faint,

musky, or fruity odor and is valued for its low volatility and high boiling point.[1][3] It is soluble in

organic solvents like ethanol and ether but has limited solubility in water.[3]

Property Value Reference

Melting Point -29 °C [1]

Boiling Point 274.5 °C [1]

Density 0.9768 g/cm³ at 20 °C [2]

Refractive Index (n_D²⁰) 1.4299 [2]

Flash Point 144 °C [5]

Water Solubility 229.9 mg/L [5]

Spectroscopic Data for Structural Elucidation
¹H NMR Spectroscopy
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The ¹H NMR spectrum of dibutyl succinate exhibits characteristic signals corresponding to the

protons of the butyl and succinate moieties.

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~4.05 t 4H -O-CH₂-CH₂-CH₂-CH₃

~2.55 s 4H
-O-CO-CH₂-CH₂-CO-

O-

~1.60 m 4H -O-CH₂-CH₂-CH₂-CH₃

~1.38 m 4H -O-CH₂-CH₂-CH₂-CH₃

~0.92 t 6H -O-CH₂-CH₂-CH₂-CH₃

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides confirmation of the carbon framework of the molecule.

Chemical Shift (ppm) Assignment

~172.5 C=O

~64.5 -O-CH₂-

~30.5 -O-CO-CH₂-

~29.0 -O-CH₂-CH₂-

~19.0 -CH₂-CH₂-CH₃

~13.5 -CH₃

Mass Spectrometry
The mass spectrum of dibutyl succinate shows a molecular ion peak corresponding to its

molecular weight, along with characteristic fragmentation patterns of a diester.
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m/z Interpretation

230 [M]⁺ (Molecular Ion)

173 [M - C₄H₉O]⁺

117 [M - C₄H₉O - C₄H₈]⁺

57 [C₄H₉]⁺

Infrared (IR) Spectroscopy
The IR spectrum of dibutyl succinate displays a prominent absorption band for the ester

carbonyl group.

Wavenumber (cm⁻¹) Intensity Assignment

~1735 Strong C=O stretch (Ester)

~2960, 2875 Medium-Strong C-H stretch (Aliphatic)

~1170 Strong C-O stretch (Ester)

Experimental Protocols
Synthesis of Dibutyl Succinate via Fischer Esterification
This protocol describes the synthesis of dibutyl succinate from succinic acid and n-butanol

using an acid catalyst.[6]

Materials:

Succinic acid

n-Butanol

Concentrated sulfuric acid (catalyst) or a macroporous cation exchange resin[6]

Toluene (for azeotropic removal of water)
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5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine succinic acid and an excess of n-butanol (e.g., a 1:4 molar ratio of acid to alcohol).

Add a catalytic amount of concentrated sulfuric acid or a macroporous cation exchange

resin.[6]

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope

with toluene.

Continue the reaction until the theoretical amount of water has been collected, indicating the

completion of the esterification.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter to remove the drying agent.

Remove the excess n-butanol and toluene under reduced pressure using a rotary

evaporator.

Purify the crude dibutyl succinate by vacuum distillation to obtain the final product.

Determination of Boiling Point
The boiling point can be determined using the Thiele tube method.

Materials:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Mineral oil

Sample of dibutyl succinate

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Place a small amount of dibutyl succinate into the small test tube.

Invert the sealed capillary tube and place it into the test tube containing the sample.

Attach the test tube to the thermometer and place the assembly into the Thiele tube,

ensuring the sample is level with the thermometer bulb.

Gently heat the side arm of the Thiele tube.

Observe a steady stream of bubbles emerging from the open end of the capillary tube.
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Remove the heat and allow the apparatus to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is the boiling point

of the sample.

Determination of Density
The density of dibutyl succinate can be determined by measuring the mass of a known

volume.

Materials:

Graduated cylinder or pycnometer

Analytical balance

Sample of dibutyl succinate

Thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder or pycnometer.

Add a known volume (e.g., 10 mL) of dibutyl succinate to the graduated cylinder or fill the

pycnometer to its calibrated volume.

Measure and record the combined mass of the container and the liquid.

Measure and record the temperature of the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty container.

Calculate the density by dividing the mass of the liquid by its volume.

Applications and Relevance
Dibutyl succinate has several industrial and research applications:
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Insect Repellent: It is an effective repellent against various insects, particularly biting flies on

cattle, as well as household ants and roaches.[1][2]

Plasticizer: It is used as a plasticizer in the manufacturing of plastics and resins to enhance

their flexibility and durability.[3]

Solvent: Due to its low volatility and good solvency for certain materials, it has been used as

a solvent in various formulations.[1][3]

Proteomics Research: Dibutyl succinate is identified as a diester compound for use in

proteomics research, although its specific applications in this field are still emerging.[7][8]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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